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Compound of Interest

Compound Name: PAR-4 (1-6) amide (human)

Cat. No.: B10783176 Get Quote

Application Notes: PAR-4 (1-6) Amide (Human)
Introduction

Protease-activated receptor 4 (PAR4) is a G-protein coupled receptor (GPCR) that plays a

significant role in thrombosis and inflammation.[1][2][3] Like other members of the PAR family,

PAR4 is activated through proteolytic cleavage of its extracellular N-terminus by proteases

such as thrombin.[2][4][5] This cleavage unmasks a new N-terminal sequence that acts as a

"tethered ligand," binding to the receptor to initiate intracellular signaling.[2][4]

PAR-4 (1-6) amide (human), with the sequence H-Gly-Tyr-Pro-Gly-Gln-Val-NH2, is a synthetic

peptide corresponding to the first six amino acids of the human PAR4 tethered ligand.[6][7] It

functions as a selective agonist of PAR4, capable of activating the receptor and its downstream

signaling pathways without the need for proteolytic cleavage. This makes it a valuable tool for

studying PAR4-mediated physiological and pathological processes, such as platelet activation

and aggregation.[3][8]

Mechanism of Action & Signaling Pathway

Activation of PAR4, either by thrombin or a synthetic agonist like PAR-4 (1-6) amide, induces a

conformational change in the receptor. This facilitates coupling to and activation of

heterotrimeric G-proteins, specifically Gq and G12/13.[1][2][3]
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Gq Pathway: Activation of Gq leads to the stimulation of phospholipase Cβ (PLCβ). PLCβ

then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3)

and diacylglycerol (DAG). This results in the mobilization of intracellular calcium (Ca2+) and

the activation of protein kinase C (PKC), key events in platelet activation.[1][9]

G12/13 Pathway: Coupling to G12/13 activates Rho guanine nucleotide exchange factors

(RhoGEFs). This leads to the activation of the small GTPase RhoA, which in turn stimulates

Rho-kinase (ROCK). The G12/13-RhoA pathway is primarily responsible for inducing

cytoskeletal changes, such as platelet shape change.[1][10]

Unlike PAR1, which mediates a rapid and transient signal, PAR4 activation results in a more

prolonged and sustained signal, crucial for the formation of a stable thrombus.[3]

Quantitative Data Summary
The following table summarizes the key physicochemical and storage properties of PAR-4 (1-6)
amide (human) peptide.

Property Data Source(s)

Molecular Weight
~661.8 g/mol (as

trifluoroacetate salt)
[6]

Purity Typically >95% [11][12]

Appearance Lyophilized white powder [13]

Solubility

- Water (approx. 1 mg/mL)-

0.1% Trifluoroacetic Acid (TFA)

in water (at least 1 mg/mL)

[6][12][13]

Storage (Powder)

-20°C for long-term (≥ 4

years)Shipped at room

temperature

[11][12]

Storage (Stock)

- -80°C for up to 6 months-

-20°C for up to 1 month-

Aqueous solutions not

recommended for >1 day

[7][13][14]
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Experimental Protocols
I. Reconstitution of Lyophilized PAR-4 (1-6) Amide

This protocol describes the preparation of a stock solution from the lyophilized peptide. It is

critical to handle the peptide under sterile conditions to prevent degradation and contamination.

Materials:

PAR-4 (1-6) amide (human), lyophilized powder

Sterile, nuclease-free water or 0.1% aqueous Trifluoroacetic Acid (TFA)

Sterile, low-adhesion polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to warm to room

temperature for at least 15-20 minutes. This prevents condensation from forming inside the

vial, which can affect peptide stability.

Centrifugation: Briefly centrifuge the vial (e.g., 10,000 x g for 1-2 minutes) to ensure all the

lyophilized powder is collected at the bottom of the vial.[15]

Solvent Addition: Carefully open the vial and add the desired volume of the appropriate

sterile solvent (e.g., sterile water) to achieve the target stock concentration (e.g., 1 mg/mL).

Dissolution: Gently vortex the vial to mix. For peptides that are difficult to dissolve, sonication

in an ultrasonic bath for short periods (e.g., 10-20 seconds) can aid dissolution.[7][15][16] If

necessary, gentle heating to 37°C can also be applied.[7][16] Ensure the final solution is

clear and free of particulates.
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Verification: A properly solubilized peptide will result in a transparent, particle-free solution.

[15]

II. Storage and Stability Protocol

Proper storage is essential to maintain the biological activity of the peptide.

A. Lyophilized Powder:

Long-term Storage: Store the unopened vial of lyophilized powder at -20°C. Under these

conditions, the peptide is stable for at least four years.[12]

B. Stock Solutions:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly

recommended to aliquot the reconstituted stock solution into single-use volumes in sterile,

low-adhesion polypropylene tubes.

Long-term Storage: For long-term storage, freeze the aliquots and store them at -80°C. The

stock solution is stable for up to 6 months.[7][14]

Short-term Storage: For short-term storage, aliquots can be stored at -20°C for up to one

month.[7][14]

Working Solutions: It is not recommended to store aqueous solutions for more than one day.

[13] Prepare fresh working dilutions from a frozen stock aliquot immediately before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10783176?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10783176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

